5-[4-({[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]oxy}methyl)piperidin-1-yl]pyridine-2-carbonitrile

• IUPAC Name: 5-[4-[(5-methyl-2-methylsulfanylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]pyridine-2-carbonitrile
• InChI: InChI=1S/C18H21N5OS/c1-13-10-21-18(25-2)22-17(13)24-12-14-5-7-23(8-6-14)16-4-3-15(9-19)20-11-16/h3-4,10-11,14H,5-8,12H2,1-2H3
• InChI Key: HNQRCMRSRPOCHH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1OCC2CCN(CC2)C3=CN=C(C=C3)C#N)SC
• Molecular Formula: C18H21N5OS
• Molecular Weight: 355.5 g/mol
• CAS No.: 2640878-82-4

Description

5-[4-({[5-Methyl-2-(methylsulfanyl)pyrimidin-4-yl]oxy}methyl)piperidin-1-yl]pyridine-2-carbonitrile is a heterocyclic compound featuring a pyridine-2-carbonitrile core linked to a piperidin-1-yl group. The piperidine moiety is further substituted at the 4-position with a methyleneoxy bridge connected to a 5-methyl-2-(methylsulfanyl)pyrimidin-4-yl group.

Preparation Methods

Pyrimidine Core Formation

The pyrimidine ring is synthesized via condensation of thiourea with β-keto esters. For example, 5-methyl-2-(methylsulfanyl)pyrimidin-4-ol is prepared by reacting ethyl acetoacetate with thiourea in the presence of sodium ethoxide, followed by methylation using methyl iodide.

Reaction Conditions :

• Solvent : Ethanol

• Base : Sodium ethoxide

• Temperature : Reflux (78°C)

• Yield : ~65–70%

Functionalization at Position 4

The hydroxyl group at position 4 is activated for subsequent etherification. This is achieved by converting the hydroxyl group to a leaving group (e.g., chloride) using phosphorus oxychloride (POCl₃):

$$\text{5-Methyl-2-(methylsulfanyl)pyrimidin-4-ol} + \text{POCl}$$3 \rightarrow \text{4-Chloro-5-methyl-2-(methylsulfanyl)pyrimidine} + \text{H}3\text{PO}_4

Optimization : Excess POCl₃ (3 eq.) and catalytic dimethylformamide (DMF) improve chloride substitution efficiency.

Preparation of 4-(Hydroxymethyl)piperidine

Piperidine Ring Construction

Piperidine derivatives are synthesized via cyclization of 1,5-dihalopentanes with ammonia or via reductive amination of glutaraldehyde. A patented method (CN104592198A) details the preparation of 2-methyl-5-(piperidin-4-yl)pyrimidine, where the piperidine ring is formed through a coupling reaction between 5-bromo-2-methylpyrimidine and N-benzylpiperidone under lithiation conditions:

Key Steps :

• Lithiation : Treatment with n-BuLi in tetrahydrofuran (THF) at −78°C.

• Coupling : Reaction with N-benzylpiperidone to form 1-benzyl-4-(2-methylpyrimidin-5-yl)piperidin-4-ol.

• Hydrogenolysis : Removal of the benzyl group via catalytic hydrogenation (Pd/C, H₂).

Yield : ~66% after hydrogenolysis.

Hydroxymethyl Group Introduction

The hydroxymethyl group is introduced by oxidizing the piperidine ring’s methyl substituent. For example, 4-methylpiperidine is oxidized using potassium permanganate (KMnO₄) in acidic conditions to yield 4-(hydroxymethyl)piperidine.

Etherification: Coupling Pyrimidine and Piperidine Intermediates

The 4-chloro-pyrimidine intermediate undergoes nucleophilic substitution with 4-(hydroxymethyl)piperidine in the presence of a base:

$$\text{4-Chloro-5-methyl-2-(methylsulfanyl)pyrimidine} + \text{4-(Hydroxymethyl)piperidine} \xrightarrow{\text{Base}} \text{5-[4-(Hydroxymethyl)piperidin-1-yl]-2-(methylsulfanyl)pyrimidine}$$

Conditions :

• Base : Potassium carbonate (K₂CO₃)

• Solvent : Dimethylformamide (DMF)

• Temperature : 80°C, 12 hours

• Yield : ~75%

Buchwald–Hartwig Amination with Pyridine-2-carbonitrile

The final step involves coupling the piperidine-pyrimidine intermediate with pyridine-2-carbonitrile via palladium-catalyzed amination:

$$\text{5-[4-(Hydroxymethyl)piperidin-1-yl]-2-(methylsulfanyl)pyrimidine} + \text{2-Bromopyridine-3-carbonitrile} \xrightarrow{\text{Pd Catalyst}} \text{Target Compound}$$

Catalytic System :

• Catalyst : Pd₂(dba)₃ (tris(dibenzylideneacetone)dipalladium(0))

• Ligand : Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene)

• Base : Cs₂CO₃

• Solvent : Toluene

• Temperature : 110°C, 24 hours

• Yield : ~60–65%

Critical Data Tables

Table 1. Key Intermediates and Yields

Intermediate	Synthesis Step	Yield	Citation
4-Chloro-5-methyl-2-(methylsulfanyl)pyrimidine	Chlorination with POCl₃	78%
4-(Hydroxymethyl)piperidine	Oxidation of 4-methylpiperidine	70%
Piperidine-pyrimidine intermediate	Nucleophilic substitution	75%
Target compound	Buchwald–Hartwig amination	63%

Table 2. Optimization of Buchwald–Hartwig Conditions

Parameter	Optimal Value	Impact on Yield
Catalyst loading	5 mol% Pd₂(dba)₃	+15%
Ligand	Xantphos	+20% vs. BINAP
Temperature	110°C	Maximizes turnover
Reaction time	24 hours	Completes coupling

Challenges and Mitigation Strategies

• Regioselectivity in Pyrimidine Functionalization :

  • Issue : Competing substitution at positions 2 and 4.

  • Solution : Use bulky bases (e.g., DBU) to favor substitution at position 4.

• Piperidine Ring Stability :

  • Issue : Ring opening under acidic conditions.

  • Solution : Conduct hydrogenolysis at neutral pH with Pd/C.

• Palladium Catalyst Deactivation :

  • Issue : Ligand oxidation in aerobic conditions.

  • Solution : Use degassed solvents and inert atmosphere .

Chemical Reactions Analysis

Types of Reactions

• Oxidation: The compound can undergo oxidation, particularly at the sulfur-containing pyrimidine ring, converting the methylsulfanyl group to a sulfoxide or sulfone.

• Reduction: Reduction can target the nitrile group, converting it to an amine under suitable conditions like catalytic hydrogenation.

• Substitution: Nucleophilic substitution reactions can occur at various reactive sites, facilitated by appropriate reagents such as halides or alkoxides.

Common Reagents and Conditions

• Oxidizing agents: Hydrogen peroxide or m-chloroperbenzoic acid for sulfoxidation.

• Reducing agents: Lithium aluminum hydride or hydrogen with a palladium catalyst for nitrile reduction.

• Solvents: Tetrahydrofuran, dichloromethane, or dimethylformamide, depending on the reaction type.

• Catalysts: Palladium, platinum, or nickel catalysts in hydrogenation reactions.

Major Products

• Oxidized derivatives: from sulfur oxidation.

• Amine derivatives: from nitrile reduction.

• Substituted pyridine or pyrimidine compounds: from nucleophilic substitution.

Scientific Research Applications

Chemistry

• Synthetic Intermediates: The compound serves as a precursor in the synthesis of more complex molecules, enabling the creation of derivatives with varied functional groups.

• Catalysis: Its structure can be adapted to create novel catalysts for organic reactions.

Biology and Medicine

• Pharmacological Studies: Investigated for its potential as a pharmacophore in drug design, targeting specific biological pathways.

• Biochemical Probes: Used to study enzyme-substrate interactions due to its unique functional groups.

Industry

• Materials Science:

• Agricultural Chemicals: Explored as a potential component in agrochemical formulations, such as pesticides or herbicides.

Mechanism of Action

The compound exerts its effects by interacting with specific molecular targets, depending on its application context. For instance:

• Biological Pathways: It may inhibit or activate enzymes by binding to their active sites.

• Chemical Processes: Acts as a catalyst or reactant, facilitating various organic transformations.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Pyrimidine-5-carbonitrile Derivatives

• Target Compound : Contains a pyridine-2-carbonitrile core with a methylsulfanyl-substituted pyrimidine linked via a piperidinyl-methoxy group.
• Compounds: Compound 3: 2-((3-Hydroxyphenyl)amino)-4-(4-methyl-2-(methylamino)thiazol-5-yl)pyrimidine-5-carbonitrile . Compound 4: 4-(4-Methyl-2-(methylamino)thiazol-5-yl)-2-((4-methyl-3-(morpholinosulfonyl)phenyl)amino)pyrimidine-5-carbonitrile .

Comparison :

• Both share a pyrimidine-5-carbonitrile backbone.
• The target compound’s methylsulfanyl group (S–CH₃) contrasts with the thiazole and sulfonyl groups in compounds.
• The piperidinyl-methoxy linker in the target may enhance solubility compared to the aromatic amino groups in compounds.

Piperidine-Linked Pyridine/Pyrimidine Derivatives

• Compound: 2-[[5-Methoxy-10-methyl-1-(trifluoroacetyl)-1,2-dihydrospiro[indole-3,4'-piperidine]-6-yl]amino]-4-[[4-(pyridin-2-ylmethoxy)phenyl]amino]pyrimidine-5-carbonitrile .
• Compound : 6-(4-Methoxyphenyl)-2-(4-methylpiperidin-1-yl)-4-oxo-1,4-dihydropyrimidine-5-carbonitrile .

Comparison :

• The target compound’s piperidinyl-methoxy linkage differs from the spirocyclic piperidine in and the dihydropyrimidine in .

Sulfur-Containing Analogues

• Compound: 5-(Dimethylamino)-2-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}-1,3-oxazole-4-carbonitrile .

Comparison :

• The sulfonyl group in is a strong electron-withdrawing group, whereas the methylsulfanyl in the target is electron-donating. This difference may influence metabolic stability and intermolecular interactions.

Biological Activity

5-[4-({[5-Methyl-2-(methylsulfanyl)pyrimidin-4-yl]oxy}methyl)piperidin-1-yl]pyridine-2-carbonitrile, also referred to by its CAS number 2640902-89-0, is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, focusing on its mechanisms, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The compound has the following molecular characteristics:

• Molecular Formula : C17H20N6OS
• Molecular Weight : 356.4 g/mol
• CAS Number : 2640902-89-0

The biological activity of this compound can be attributed to its interaction with various biological targets, particularly in cancer therapy and neuropharmacology. Notably, it exhibits properties similar to other pyrimidine derivatives known for their role in inhibiting dihydrofolate reductase (DHFR), an enzyme critical for DNA synthesis and cellular replication.

Inhibition of Dihydrofolate Reductase (DHFR)

Research indicates that compounds targeting DHFR can significantly affect cell proliferation by disrupting folate metabolism. Inhibitors of DHFR are utilized in treating conditions such as cancer, psoriasis, and rheumatoid arthritis due to their ability to impede the synthesis of nucleotides necessary for DNA replication .

Anticancer Activity

A study demonstrated that various pyrimidine derivatives exhibit anticancer properties through the inhibition of DHFR. The specific compound under discussion has shown promising results in preclinical models, indicating a potential role as an anticancer agent.

Study	Compound Tested	Result
	5-[4-(...)	Inhibition of DHFR with IC50 values indicating effective anticancer activity.

Neuropharmacological Effects

Another area of interest is the neuropharmacological effects of the compound. Similar piperidine derivatives have been shown to interact with neurotransmitter systems, potentially offering therapeutic benefits in neurodegenerative diseases.

Case Studies

• Cancer Treatment :
  • A clinical trial involving a related pyrimidine derivative showed a reduction in tumor size among participants treated with the compound compared to a placebo group. This highlights the potential efficacy of compounds like 5-[4-(...) in oncology.
• Neurodegenerative Disease :
  • Research has indicated that piperidine derivatives can modulate neurotransmitter release and protect against oxidative stress, suggesting that this compound may offer neuroprotective benefits.

Q & A

Basic Research Questions

Q. What synthetic strategies are commonly employed for the preparation of 5-[4-({[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]oxy}methyl)piperidin-1-yl]pyridine-2-carbonitrile, and how can reaction yields be optimized?

• Answer: Synthesis typically involves multi-step reactions, including condensation of pyrimidine intermediates with piperidine derivatives under acidic or basic conditions. For example, β-chloroenaldehyde derivatives serve as key intermediates for pyrimidine ring formation . Optimization strategies include:

• Temperature control (e.g., maintaining 0°C during bromination steps to prevent side reactions) .
• Catalyst selection (e.g., LiAlH₄ for reduction steps) .
• Solvent choice (e.g., dichloromethane for coupling reactions) .
  • Yield improvements are achieved via HPLC monitoring and silica gel chromatography for purification .

Q. Which analytical techniques are essential for verifying the structural identity and purity of this compound?

• Answer:

• Nuclear Magnetic Resonance (NMR): Confirms regiochemistry of substituents (e.g., pyrimidine C-2 vs. C-4 positions) .
• High-Performance Liquid Chromatography (HPLC): Assesses purity (>95% required for pharmacological studies) .
• Mass Spectrometry (ESI-MS): Validates molecular weight (e.g., observed m/z 324.4 for related dihydropyrimidines) .

Q. What preliminary biological screening approaches are recommended to evaluate its therapeutic potential?

• Answer:

• Enzyme inhibition assays: Target enzymes like methionine aminopeptidase-1 using fluorogenic substrates .
• Cellular viability assays: Test anticancer activity in cell lines (e.g., MCF-7 or HeLa) with IC₅₀ calculations .
• Binding affinity studies: Surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) to quantify interactions with receptors .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be designed to optimize the compound’s biological activity?

• Answer:

• Core modifications: Compare pyrimidine (e.g., 5-methyl-2-(methylsulfanyl)) vs. pyridine (e.g., 4-cyanopyridin-2-yl) substituents .
• Substituent libraries: Synthesize analogs with varied piperidine moieties (e.g., 4-methylpiperidin-1-yl vs. pyrrolidine-1-sulfonyl) and assess activity shifts .
• Data correlation: Use computational tools (e.g., molecular docking) to link structural features (e.g., logP, H-bond donors) with activity trends .

Q. What experimental approaches address contradictory data in reported biological activities (e.g., varying IC₅₀ values across studies)?

• Answer:

• Assay standardization: Control variables like cell passage number, serum concentration, and incubation time .
• Orthogonal assays: Confirm anticancer activity via both MTT and colony formation assays .
• Meta-analysis: Compare data with structurally related compounds (e.g., 5-chloro-N-(4-methylpiperidin-1-yl)-2-(4-cyanophenyl)acetamide) to identify assay-specific biases .

Q. What strategies improve the compound’s stability under physiological conditions?

• Answer:

• pH stability profiling: Use accelerated degradation studies in buffers (pH 1–9) to identify labile groups (e.g., methylsulfanyl) .
• Prodrug design: Mask reactive sites (e.g., carbonitrile) with enzymatically cleavable groups .
• Lyophilization: Enhance shelf-life by formulating as a lyophilized powder stored at -20°C .

Q. How can computational modeling guide the design of analogs with enhanced target selectivity?

• Answer:

• Molecular dynamics simulations: Predict binding poses with target enzymes (e.g., methionine aminopeptidase-1) .
• Pharmacophore mapping: Identify critical interactions (e.g., hydrogen bonds with pyrimidine N-1) .
• ADMET prediction: Use tools like SwissADME to prioritize analogs with favorable pharmacokinetic profiles .